Cas no 2414379-14-7 (4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane
• CAS No: 2414379-14-7
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• CID: 5466270
• PubChem ID: 153556007
• Update Time: 2025-06-08

4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(3-methyl-4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[3-methyl-4-(trifluoromethoxy)phenyl]-1,3,2-dioxaborolane
• Z2182025224
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-methyl-4-(trifluoromethoxy)phenyl]-
• 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H18BF3O3/c1-9-8-10(6-7-11(9)19-14(16,17)18)15-20-12(2,3)13(4,5)21-15/h6-8H,1-5H3
• InChI Key： PQOCYUNLWVVGGG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C)(F)F

Computed Properties

• Exact Mass: 302.1301091 g/mol
• Monoisotopic Mass: 302.1301091 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Molecular Weight: 302.10

Additional information on 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane

Introduction to 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane (CAS No. 2414379-14-7)

4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane, identified by its CAS number 2414379-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This borylated aromatic derivative features a unique structural framework characterized by a phenyl ring substituted with multiple functional groups, including a trifluoromethoxy moiety and a dioxaborolane moiety. The compound's molecular architecture imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The dioxaborolane functional group is particularly noteworthy due to its utility in cross-coupling reactions, which are fundamental to modern synthetic methodologies. These reactions enable the efficient construction of carbon-carbon bonds, a cornerstone of organic synthesis. The presence of the trifluoromethoxy group further enhances the compound's reactivity and selectivity, making it an attractive candidate for applications in medicinal chemistry. The tetramethyl and methyl substituents contribute to the steric environment of the molecule, influencing its conformational preferences and interactions with biological targets.

In recent years, there has been a surge in research focused on boron-containing compounds due to their diverse pharmacological profiles. Boronate esters and borylated intermediates have been extensively explored for their potential in drug discovery, particularly in the development of targeted therapies. The boryl group in 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds.

The pharmaceutical industry has increasingly leveraged boron-containing heterocycles for their enhanced metabolic stability and improved binding affinity to biological targets. For instance, borylated benzene derivatives have been incorporated into kinase inhibitors and antiviral agents due to their ability to modulate enzyme activity with high precision. The trifluoromethoxy substituent is particularly significant in this context, as fluorine atoms are known to enhance lipophilicity and metabolic resistance. This feature makes such compounds attractive for prolonged half-life and reduced susceptibility to degradation by enzymatic pathways.

Recent advancements in computational chemistry have further facilitated the design and optimization of boron-containing scaffolds like 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane. Molecular modeling studies have revealed that the compound's rigid aromatic core can be tailored to fit specific binding pockets in proteins or enzymes. Additionally, the influence of electronic effects from the trifluoromethoxy group on aromaticity has been computationally analyzed to predict its behavior in various reaction conditions. Such insights are crucial for rational drug design and optimizing synthetic routes.

The synthesis of 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethoxy)phenyl-1,3,2-dioxaborolane involves multi-step organic transformations that highlight the compound's complexity. Key synthetic strategies include halogen-metal exchange followed by borylation reactions using pinacolborane or bis(pinacolato)diboron reagents. The introduction of the methyl groups at specific positions requires careful control over reaction conditions to avoid unwanted side products. Advances in transition-metal catalysis have enabled more efficient and selective borylation protocols.

In industrial settings, process optimization is essential for scaling up the production of such specialized intermediates. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex boron-containing compounds with high yields and minimal waste. The scalability of reactions involving dioxaborolanes has been demonstrated through flow-based systems, which offer precise control over reaction parameters such as temperature and pressure gradients.

The role of boron chemistry in drug discovery extends beyond mere intermediates; boron-containing therapeutic agents have entered clinical trials for various diseases. For example，borylated compounds have shown promise in oncology due to their ability to selectively target rapidly dividing cells while minimizing toxicity to healthy tissues。The structural features of 4,,4,,5,,5,-*tetramethyl-*,-*2-*3-*methyl-*,-*4-*(trifluoromethoxy)phenyl-*1,*3,*2-*dioxaborolane* align well with these requirements，making it a compelling candidate for further development.

Future research directions may explore derivatization strategies that enhance bioavailability or improve pharmacokinetic profiles。For instance，incorporating additional fluorinated or hydroxylated groups could modulate solubility or binding interactions。The integration of machine learning algorithms into drug design workflows could accelerate the identification of optimal analogs based on large datasets generated from high-throughput screening experiments。

The broader impact of compounds like 4,,4,,5,,5,-*tetramethyl-*,-*2-*3-*methyl-*,-*4-*(trifluoromethoxy)phenyl-*1,*3,*2-*dioxaborolane* reflects the dynamic interplay between organic synthesis，medicinal chemistry，and computational biology。As research progresses，new methodologies will continue to emerge，enabling more efficient and sustainable approaches to drug development。The continued exploration of boron-containing scaffolds promises to yield novel therapeutics that address unmet medical needs across various therapeutic areas。